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Compound of Interest

Compound Name:
Methyl 6-((tert-

butoxycarbonyl)amino)nicotinate

Cat. No.: B172080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled to provide a comprehensive safety guide for

Methyl 6-((tert-butoxycarbonyl)amino)nicotinate (CAS No. 144186-11-8). As of the date of

this publication, a complete, officially verified Safety Data Sheet (SDS) for this specific

compound is not readily available. Therefore, the hazard information presented herein is based

on data from structurally similar compounds and general principles of laboratory safety. This

guide should be used in conjunction with a thorough risk assessment conducted by qualified

personnel before handling this chemical.

Introduction and Physicochemical Profile
Methyl 6-((tert-butoxycarbonyl)amino)nicotinate is a key intermediate in synthetic organic

chemistry, particularly in the development of novel pharmaceutical agents. Its structure

incorporates a Boc-protected amine on a pyridine ring, a common scaffold in medicinal

chemistry. Understanding its properties is the first step toward safe handling.

The tert-butoxycarbonyl (Boc) protecting group is generally stable under basic and nucleophilic

conditions but is readily cleaved by strong acids. This reactivity profile dictates its handling and

storage requirements, particularly the need to avoid contact with strong oxidizing agents and

acids.

Table 1: Physicochemical Properties of Methyl 6-((tert-butoxycarbonyl)amino)nicotinate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b172080?utm_src=pdf-interest
https://www.benchchem.com/product/b172080?utm_src=pdf-body
https://www.benchchem.com/product/b172080?utm_src=pdf-body
https://www.benchchem.com/product/b172080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 144186-11-8 [1]

Molecular Formula C₁₂H₁₆N₂O₄ [1]

Molecular Weight 252.27 g/mol [1]

Appearance Solid

Melting Point 166-170 °C

Boiling Point 320.9 ± 27.0 °C (Predicted)

Hazard Identification and Classification
While specific toxicological data for this compound is not available, information from closely

related analogs suggests that it should be handled as a hazardous substance. A supplier of this

compound has indicated it is harmful if swallowed and is a skin and eye irritant. The Globally

Harmonized System (GHS) classifications are inferred from these hazards.

Table 2: Inferred GHS Hazard Classification

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

Warning

Serious Eye

Damage/Irritation
Category 2

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning

It is crucial for researchers to treat this compound with the potential for these hazards until

more specific data becomes available.
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Exposure Controls and Personal Protection
A multi-layered approach to exposure control is essential to ensure personnel safety. This

involves a combination of engineering controls, administrative procedures, and personal

protective equipment (PPE).

Engineering Controls
Ventilation: All handling of Methyl 6-((tert-butoxycarbonyl)amino)nicotinate powder or

solutions should be conducted in a properly functioning chemical fume hood to minimize

inhalation exposure.[2]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent direct contact with this chemical.[4]

Eye and Face Protection: Chemical safety goggles are mandatory.[5] A face shield should be

worn in situations where splashing is a significant risk.[5]

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile rubber, should be worn.[4] Gloves must

be inspected before use and changed immediately if contaminated.

Lab Coat: A standard laboratory coat should be worn and kept buttoned. For larger

quantities or tasks with a higher risk of splashes, a chemical-resistant apron or coveralls

may be necessary.[6]

Respiratory Protection: If work cannot be conducted in a fume hood, a NIOSH-approved

respirator with appropriate cartridges should be used.[6]
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Personal Protective Equipment (PPE) Protocol

Handling the Compound

Wear Chemical
Safety Goggles

Wear Nitrile
Gloves Wear a Lab Coat

Work in a Fume Hood

Safe Handling Achieved

Click to download full resolution via product page

Caption: Required PPE for handling the compound.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to preventing accidents and

ensuring the long-term stability of the compound.

Handling
Avoid creating dust when handling the solid material.

Do not eat, drink, or smoke in the laboratory.[7]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]

Ensure all containers are clearly and accurately labeled.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b172080?utm_src=pdf-body-img
https://afd.calpoly.edu/ehs/docs/sop_lab_use_of_chemicals.pdf
https://afd.calpoly.edu/ehs/docs/sop_lab_use_of_chemicals.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Segregate from incompatible materials such as strong acids and strong oxidizing agents.[2]

[9] The Boc protecting group can be cleaved by strong acids.[10]

Store away from heat and sources of ignition.[9]

First-Aid and Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20

minutes, holding the eyelids open. Seek immediate medical attention.[11]

Skin Contact: Remove all contaminated clothing.[12] Immediately wash the affected area

with plenty of soap and water for at least 15 minutes.[3] If skin irritation occurs, seek medical

attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if respiratory symptoms persist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Accidental Release Measures
Minor Spills:

Alert others in the area.

Wear appropriate PPE.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).[13]
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Carefully sweep up the absorbed material and place it into a sealed container for disposal.

[14]

Clean the spill area with soap and water.

Major Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.[13]
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Chemical Spill Response Workflow

Spill Occurs

Assess Spill Size
and Risk

Minor Spill

Minor

Major Spill

Major

Don Appropriate PPE Evacuate Area

Contain and Absorb
with Inert Material

Collect Waste in
Sealed Container

Decontaminate Area

Notify Emergency
Response Team

Click to download full resolution via product page

Caption: Decision workflow for spill response.
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[14]

Incompatible Materials: Strong oxidizing agents and strong acids.[14]

Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides

(CO, CO₂) and nitrogen oxides (NOx).[14]

Disposal Considerations
All waste containing Methyl 6-((tert-butoxycarbonyl)amino)nicotinate must be handled as

hazardous waste and disposed of in accordance with local, state, and federal regulations.[15]

Collect waste in a clearly labeled, sealed container.[16]

Do not dispose of this chemical down the drain or in regular trash.[15]

Contact your institution's environmental health and safety department for specific disposal

procedures.

Conclusion
Methyl 6-((tert-butoxycarbonyl)amino)nicotinate is a valuable research chemical that can be

handled safely by adhering to the principles of good laboratory practice. While a specific SDS

is not widely available, the information on similar compounds strongly suggests that it should

be treated as a skin and eye irritant and as harmful if swallowed. By implementing robust

engineering controls, consistently using appropriate personal protective equipment, and

following established safety protocols, researchers can minimize their risk of exposure and

ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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